Cas no 83397-45-9 (Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate)

Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate is a nitrophenyl-substituted ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a nitro group at the para position of the phenyl ring, enhancing reactivity in electrophilic and nucleophilic substitution reactions. The ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This compound is valued for its stability under standard conditions and its utility as a building block in the synthesis of more complex molecules, including potential agrochemicals or bioactive compounds. Its well-defined molecular architecture allows for precise modifications, making it a versatile intermediate in research and industrial settings.

Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate structure

83397-45-9 structure

Product Name:Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate

CAS No:83397-45-9

MF:C₁₂H₁₅NO₄

MW:237.251803636551

MDL:MFCD20130712

CID:706642

PubChem ID:15544079

Update Time:2025-06-08

Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Benzeneaceticacid, a,a-dimethyl-4-nitro-, ethyl ester
- ethyl 2-methyl-2-(4-nitrophenyl)propionate
- Ethyl 2-methyl-2-(4-nitrophenyl)propanoate
- SEQTUSZKRDHNDC-UHFFFAOYSA-N
- EN300-250845
- Z1248858422
- ethyl (4-nitrophenyl)-2,2-dimethylacetate
- Benzeneacetic acid, alpha,alpha-dimethyl-4-nitro-, ethyl ester
- ethyl 2-(4-nitrophenyl)-2-methylpropanoate
- ethyl2-methyl-2-(4-nitrophenyl)propanoate
- 83397-45-9
- CS-0242524
- MFCD20130712
- AB15295
- AKOS033190949
- 2-Methyl-2-(4-nitro-phenyl)-propionic acid ethyl ester
- SCHEMBL395369
- Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate
- MDL： MFCD20130712
- Inchi： 1S/C12H15NO4/c1-4-17-11(14)12(2,3)9-5-7-10(8-6-9)13(15)16/h5-8H,4H2,1-3H3
- InChI Key： SEQTUSZKRDHNDC-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 237.10010796g/mol
Monoisotopic Mass: 237.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 72.1Å²

Experimental Properties

Density: 1.160±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate Pricemore >>

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TRC	E572900-25mg	Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate	83397-45-9		25mg	$ 70.00	2022-06-05
TRC	E572900-50mg	Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate	83397-45-9		50mg	$ 95.00	2022-06-05
TRC	E572900-250mg	Ethyl 2-Methyl-2-(4-nitrophenyl)propanoate	83397-45-9		250mg	$ 340.00	2022-06-05
abcr	AB481548-250 mg	Ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9		250MG	€268.60	2023-04-20
abcr	AB481548-1 g	Ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9		1g	€591.10	2023-04-20
eNovation Chemicals LLC	Y1267312-250mg	ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9	95%	250mg	$300	2024-06-06
eNovation Chemicals LLC	Y1267312-1g	ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9	95%	1g	$620	2024-06-06
Enamine	EN300-250845-0.05g	ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9	95%	0.05g	$79.0	2024-06-19
Enamine	EN300-250845-0.1g	ethyl 2-methyl-2-(4-nitrophenyl)propanoate	83397-45-9	95%	0.1g	$118.0	2024-06-19
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